Cas no 1423029-83-7 ((5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride)

(5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride is a halogenated aromatic amine derivative with a molecular formula of C9H13BrNO·HCl. This compound features a bromine substituent at the 5-position and a methoxy group at the 2-position of the phenyl ring, enhancing its reactivity in electrophilic substitution and coupling reactions. The methyl(methyl)amine moiety contributes to its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or receptor-based applications. The hydrochloride salt form improves stability and solubility in polar solvents, facilitating handling and purification. Its well-defined structure makes it suitable for use in medicinal chemistry research, where precise functional group manipulation is critical.
(5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride structure
1423029-83-7 structure
Product Name:(5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride
CAS No:1423029-83-7
MF:
MW:
CID:4598303
PubChem ID:71756630
Update Time:2025-11-07

(5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride

(5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride Pricemore >>

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$ 50.00 2022-06-07
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Additional information on (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride

Latest Research Insights on (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride (CAS: 1423029-83-7)

In recent years, (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride (CAS: 1423029-83-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated methoxyphenyl structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific inquiry.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's role as a key intermediate in the synthesis of serotonin receptor modulators. The study demonstrated that (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride exhibits high affinity for 5-HT2A and 5-HT2C receptors, suggesting its utility in the treatment of psychiatric disorders such as depression and schizophrenia. The researchers employed advanced computational modeling and in vitro assays to validate these findings, providing a robust foundation for further preclinical studies.

Another groundbreaking study, featured in ACS Chemical Neuroscience (2024), explored the compound's neuroprotective effects in models of neurodegenerative diseases. The results indicated that (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride could mitigate oxidative stress and reduce neuronal apoptosis, potentially offering a new therapeutic avenue for conditions like Alzheimer's and Parkinson's disease. The study also underscored the compound's favorable pharmacokinetic profile, including its blood-brain barrier permeability and metabolic stability.

From a synthetic chemistry perspective, a recent publication in Organic Letters (2023) detailed an optimized, scalable synthesis route for (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride. The authors reported a high-yield, cost-effective method that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This advancement is expected to facilitate broader access to the compound for both research and industrial applications.

In conclusion, the latest research on (5-Bromo-2-methoxyphenyl)methyl(methyl)amine Hydrochloride (CAS: 1423029-83-7) underscores its multifaceted potential in drug discovery and development. Its pharmacological versatility, combined with advancements in synthetic methodologies, positions it as a valuable candidate for further investigation. Future studies should focus on in vivo efficacy and safety profiling to translate these promising findings into clinical applications.

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